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Abstract
Zinc hydride (ZnH₂) is a simple yet significant inorganic compound with the chemical formula

ZnH₂.[1] As the most stable of the binary first-row transition metal hydrides, it serves as a

valuable reagent in various chemical transformations.[1] Though it has no major direct

commercial applications, its derivatives and related complexes are of considerable interest in

organic synthesis and catalysis. This guide provides a comprehensive overview of the chemical

and physical properties of zinc hydride, detailed experimental protocols for its synthesis, and

an exploration of its applications, particularly as a reducing agent and catalyst in contexts

relevant to pharmaceutical and chemical research.

Chemical Identity and Nomenclature
Zinc hydride is a white, odorless, solid compound.[1] It is systematically named according to

IUPAC nomenclature, with several acceptable forms reflecting its chemical nature.

Chemical Formula: ZnH₂

IUPAC Names:

Zinc(II) hydride[1]

Zinc dihydride[1]
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Zincane[1]

Physicochemical and Structural Properties
Zinc hydride is a polymeric solid under standard conditions, forming a one-dimensional network

connected by covalent bonds.[1] In the gas phase, it exists as a linear monomer.[1] While

metastable at room temperature, it is sensitive to air and moisture.[1]

Table 1: Key Physicochemical Data for Zinc Hydride

Property Value Citation(s)

Molar Mass 67.425 g/mol [1]

Appearance
White, odorless crystalline

solid
[1]

Decomposition Temperature
Decomposes rapidly above

90°C
[1]

Molecular Shape (Gas Phase) Linear [1]

Zn-H Bond Length (Gas

Phase)
153.5 pm [1]

Average Zn-H Bond Energy 51.24 kcal/mol [1]

Solubility

Insoluble in ether; forms

adducts in non-aqueous

solvents

[1][2]

Synthesis of Zinc Hydride: Experimental Protocols
The synthesis of zinc hydride can be achieved through several routes. The earliest reported

synthesis by Schlesinger in 1947 involved the hazardous pyrophoric reagent dimethylzinc.[1][2]

Safer, more common methods rely on salt metathesis reactions.

General Synthesis Workflow via Salt Metathesis
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The most common and safer laboratory-scale synthesis involves the reaction of a zinc halide

with a simple or complex metal hydride in an ethereal solvent.

Reactant Preparation

Reaction

Product Isolation

Zinc Halide (e.g., ZnI₂)

Anhydrous Ether Solvent
Inert Atmosphere (N₂ or Ar)

Controlled Temperature

Metal Hydride (e.g., LiH, LiAlH₄)

Filtration to collect precipitate

Washing with anhydrous ether
to remove soluble byproducts

Drying under vacuum

Pure Zinc Hydride (ZnH₂)

Click to download full resolution via product page

Caption: General experimental workflow for the synthesis of zinc hydride.
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Detailed Experimental Protocol: Synthesis from Zinc
Iodide and Lithium Aluminum Hydride
This procedure is adapted from established salt metathesis methods, such as those described

in Inorganic Syntheses.

Reaction: ZnI₂ + 2 Li[AlH₄] → ZnH₂ + AlH₃ + 2 LiI[1]

Materials:

Anhydrous Zinc Iodide (ZnI₂)

Lithium Aluminum Hydride (Li[AlH₄])

Anhydrous Diethyl Ether

Standard Schlenk line or glovebox equipment for handling air-sensitive reagents

Procedure:

Preparation: Under an inert atmosphere (e.g., nitrogen or argon), a solution of anhydrous

zinc iodide in diethyl ether is prepared in a Schlenk flask equipped with a magnetic stirrer.

Reaction: A freshly prepared, standardized solution of lithium aluminum hydride in diethyl

ether is slowly added dropwise to the stirred zinc iodide solution at a controlled temperature

(typically between 0°C and room temperature). The stoichiometry should be carefully

controlled to favor the precipitation of ZnH₂.

Precipitation: Upon addition, a white precipitate of zinc hydride will form. The reaction

mixture is stirred for several hours to ensure completion.

Isolation: The precipitate is isolated by filtration under an inert atmosphere using a Schlenk

filter or cannula techniques.

Purification: The collected solid is washed multiple times with anhydrous diethyl ether to

remove soluble byproducts such as lithium iodide and any unreacted starting materials.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://en.wikipedia.org/wiki/Zinc_hydride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13732888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drying: The purified zinc hydride is dried under high vacuum to yield a fine, white powder.

The product should be stored under an inert atmosphere due to its sensitivity to air and

moisture.

Chemical Reactivity and Applications
Zinc hydride's reactivity is centered on the hydridic nature of the Zn-H bond. It and its

derivatives are effective reducing agents and have found utility in various catalytic processes.

Formation of Cationic Zinc Hydrides
Polymeric zinc hydride can be converted into soluble, molecular cationic zinc hydride

complexes. These species are often more reactive and serve as versatile catalysts.

[ZnH₂]n (insoluble polymer)

[(TMEDA)ZnH]⁺ (soluble cation)

+ Protonolysis

Brønsted Acid
(e.g., [H(TMEDA)₂]⁺[BArF₄]⁻)

THF Solvent

dissolves in

Click to download full resolution via product page

Caption: Synthesis of a soluble cationic zinc hydride complex.

Catalytic Hydrosilylation of Ketones
Zinc hydride complexes can catalyze the hydrosilylation of carbonyl compounds, a key

transformation in organic synthesis for the reduction of aldehydes and ketones to alcohols

(after a hydrolysis step).
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[L]Zn-H (Catalyst)

[L]Zn-OCR₂H (Zinc Alkoxide Intermediate)

1. Carbonyl Insertion

R₂C=O (Ketone)

R₃SiH (Silane)

regenerates

R₃Si-OCR₂H (Silyl Ether Product)

reacts to form2. Metathesis

releases

[(L)Zn-H]⁺

[(L)Zn---H---C(O)O]‡

O=C=O

[(L)Zn-OCHO]⁺ (Zinc Formate)

Insertion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://en.wikipedia.org/wiki/Zinc_hydride
https://2024.sci-hub.box/2157/0da198b327f5b0907c0ea27a8ddc1ba9/barbaras1951.pdf
https://www.benchchem.com/product/b13732888#chemical-formula-and-iupac-name-of-zinc-hydride
https://www.benchchem.com/product/b13732888#chemical-formula-and-iupac-name-of-zinc-hydride
https://www.benchchem.com/product/b13732888#chemical-formula-and-iupac-name-of-zinc-hydride
https://www.benchchem.com/product/b13732888#chemical-formula-and-iupac-name-of-zinc-hydride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13732888?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13732888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

